Pregnanolone Sulfate Pyridinium Salt
Pregnanolone Sulfate Pyridinium Salt
Brand Name:
Vulcanchem
CAS No.:
124107-39-7
VCID:
VC0113951
InChI:
InChI=1S/C21H34O5S.C5H5N/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;1-2-4-6-5-3-1/h14-19H,4-12H2,1-3H3,(H,23,24,25);1-5H/t14-,15-,16+,17-,18+,19+,20+,21-;/m1./s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)[O-])C)C.C1=CC=[NH+]C=C1
Molecular Formula:
C₂₆H₃₉NO₅S
Molecular Weight:
477.66
Pregnanolone Sulfate Pyridinium Salt
CAS No.: 124107-39-7
Cat. No.: VC0113951
Molecular Formula: C₂₆H₃₉NO₅S
Molecular Weight: 477.66
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 124107-39-7 |
|---|---|
| Molecular Formula | C₂₆H₃₉NO₅S |
| Molecular Weight | 477.66 |
| IUPAC Name | [(3R,5R,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate;pyridin-1-ium |
| Standard InChI | InChI=1S/C21H34O5S.C5H5N/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;1-2-4-6-5-3-1/h14-19H,4-12H2,1-3H3,(H,23,24,25);1-5H/t14-,15-,16+,17-,18+,19+,20+,21-;/m1./s1 |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)[O-])C)C.C1=CC=[NH+]C=C1 |
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